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molecular formula C6H10O B130040 2-Methylcyclopentanone CAS No. 1120-72-5

2-Methylcyclopentanone

Cat. No. B130040
CAS RN: 1120-72-5
M. Wt: 98.14 g/mol
InChI Key: ZIXLDMFVRPABBX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09321711B2

Procedure details

The neutralized cleavage reaction product mixture can then be separated by methods such as distillation. In one example, in a first fractionation column after the cleavage reactor, a heavies fraction comprising the amine salt is obtained at the bottom of the column, a side fraction comprising cyclohexylbenzene is obtained in the middle section, and an upper fraction comprising cyclohexanone, phenol, methylcyclopentanone, and water is obtained.
Name
water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
cyclohexylbenzene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
cyclohexanone
Name
phenol
Name
methylcyclopentanone

Identifiers

REACTION_CXSMILES
[CH:1]1([C:7]2[CH:12]=[CH:11][CH:10]=[CH:9][CH:8]=2)[CH2:6][CH2:5][CH2:4][CH2:3][CH2:2]1.[OH2:13]>>[C:1]1(=[O:13])[CH2:6][CH2:5][CH2:4][CH2:3][CH2:2]1.[C:1]1([OH:13])[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.[CH3:7][CH:12]1[CH2:8][CH2:9][CH2:10][C:11]1=[O:13]

Inputs

Step One
Name
water
Quantity
0 (± 1) mol
Type
reactant
Smiles
O
Step Two
Name
cyclohexylbenzene
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1(CCCCC1)C1=CC=CC=C1

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The neutralized cleavage reaction product mixture can then be separated by methods such as distillation
CUSTOM
Type
CUSTOM
Details
is obtained at the bottom of the column
CUSTOM
Type
CUSTOM
Details
is obtained in the middle section

Outcomes

Product
Name
cyclohexanone
Type
product
Smiles
C1(CCCCC1)=O
Name
phenol
Type
product
Smiles
C1(=CC=CC=C1)O
Name
methylcyclopentanone
Type
product
Smiles
CC1C(CCC1)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.